Cas no 1361790-45-5 (3-Cyano-2-(fluoromethyl)-4-(trifluoromethoxy)pyridine)

• Product Name: 3-Cyano-2-(fluoromethyl)-4-(trifluoromethoxy)pyridine
• CAS No: 1361790-45-5
• MF: C₈H₄F₄N₂O
• MW: 220.123775482178
• CID: 4911740
• Update Time: 2025-05-21

3-Cyano-2-(fluoromethyl)-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-(fluoromethyl)-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H4F4N2O/c9-3-6-5(4-13)7(1-2-14-6)15-8(10,11)12/h1-2H,3H2
• InChI Key： DDSROMWHBSWYIE-UHFFFAOYSA-N
• SMILES： FCC1C(C#N)=C(C=CN=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• XLogP3: 1.9
• Topological Polar Surface Area: 45.9

Additional information on 3-Cyano-2-(fluoromethyl)-4-(trifluoromethoxy)pyridine

3-Cyano-2-(fluoromethyl)-4-(trifluoromethoxy)pyridine: A Comprehensive Overview

The compound 3-Cyano-2-(fluoromethyl)-4-(trifluoromethoxy)pyridine (CAS No. 1361790-45-5) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound, characterized by its unique pyridine ring structure, has garnered attention due to its versatile functional groups and promising applications in drug discovery, agrochemicals, and advanced materials. The presence of the cyano group, fluoromethyl substituent, and trifluoromethoxy group endows this molecule with distinctive electronic and steric properties, making it a valuable building block for chemical synthesis.

Recent studies have highlighted the importance of fluorinated pyridines in medicinal chemistry, particularly in the development of novel therapeutics. The trifluoromethoxy group is known to enhance the lipophilicity and metabolic stability of compounds, which are critical properties for drug candidates. Similarly, the cyano group contributes to hydrogen bonding capabilities and can act as a bioisostere for other functional groups, offering flexibility in molecular design. The fluoromethyl group further modulates the electronic environment of the molecule, potentially influencing its reactivity and selectivity in biological systems.

One of the most exciting developments involving this compound is its role in the synthesis of advanced materials. Researchers have explored its use as a precursor for constructing two-dimensional materials, such as graphene-like structures, due to its ability to undergo controlled oxidation and functionalization. The combination of fluorinated substituents and the aromatic pyridine ring makes this compound an ideal candidate for applications in electronics and optoelectronics.

In the realm of agrochemistry, 3-Cyano-2-(fluoromethyl)-4-(trifluoromethoxy)pyridine has shown promise as an intermediate in the synthesis of herbicides and insecticides. Its ability to inhibit key enzymatic pathways in pests while maintaining low toxicity to non-target species has positioned it as a potential alternative to traditional chemical agents. Recent field trials have demonstrated its efficacy in controlling invasive species without adverse effects on crop yields.

The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The incorporation of fluorinated groups requires precise control over reaction conditions to ensure high yields and purity. Researchers have optimized these processes by employing palladium-catalyzed coupling reactions and fluorination techniques that minimize side reactions and maximize product quality.

From an environmental perspective, understanding the fate and transport of 3-Cyano-2-(fluoromethyl)-4-(trifluoromethoxy)pyridine is crucial for assessing its potential impact on ecosystems. Studies have shown that this compound undergoes rapid degradation under UV light, reducing its persistence in aquatic environments. However, further research is needed to evaluate its long-term effects on soil microbiota and aquatic organisms.

In conclusion, 3-Cyano-2-(fluoromethyl)-4-(trifluoromethoxy)pyridine represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure, combined with advancements in synthetic methodologies and application-specific research, positions it as a key player in future innovations. As researchers continue to explore its properties and potential uses, this compound is poised to make significant contributions to both academic and industrial sectors.